Cas no 34731-76-5 (Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid)
Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid
- 34731-76-5
- Bicyclo[2.1.0]pentane-1,4-dicarboxylicacid
-
- Inchi: 1S/C7H8O4/c8-4(9)6-1-2-7(6,3-6)5(10)11/h1-3H2,(H,8,9)(H,10,11)
- InChI Key: NEAMIEUETXYPOW-UHFFFAOYSA-N
- SMILES: OC(C12CCC1(C(=O)O)C2)=O
Computed Properties
- Exact Mass: 156.04224
- Monoisotopic Mass: 156.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100464-100MG |
bicyclo[2.1.0]pentane-1,4-dicarboxylic acid |
34731-76-5 | 95% | 100MG |
¥ 2,402.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100464-250MG |
bicyclo[2.1.0]pentane-1,4-dicarboxylic acid |
34731-76-5 | 95% | 250MG |
¥ 3,841.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100464-500MG |
bicyclo[2.1.0]pentane-1,4-dicarboxylic acid |
34731-76-5 | 95% | 500MG |
¥ 6,402.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100464-1G |
bicyclo[2.1.0]pentane-1,4-dicarboxylic acid |
34731-76-5 | 95% | 1g |
¥ 9,603.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100464-5G |
bicyclo[2.1.0]pentane-1,4-dicarboxylic acid |
34731-76-5 | 95% | 5g |
¥ 28,809.00 | 2023-04-13 | |
| Ambeed | A163227-1g |
bicyclo[2.1.0]pentane-1,4-dicarboxylic acid |
34731-76-5 | 97% | 1g |
$1930.0 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100464-100mg |
bicyclo[2.1.0]pentane-1,4-dicarboxylic acid |
34731-76-5 | 95% | 100mg |
¥2402.0 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100464-250mg |
bicyclo[2.1.0]pentane-1,4-dicarboxylic acid |
34731-76-5 | 95% | 250mg |
¥3840.0 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100464-500mg |
bicyclo[2.1.0]pentane-1,4-dicarboxylic acid |
34731-76-5 | 95% | 500mg |
¥6402.0 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100464-1g |
bicyclo[2.1.0]pentane-1,4-dicarboxylic acid |
34731-76-5 | 95% | 1g |
¥9603.0 | 2024-04-19 |
Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid Suppliers
Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid
Recent Advances in the Application of Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid (CAS: 34731-76-5) in Chemical Biology and Pharmaceutical Research
Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid (CAS: 34731-76-5) has emerged as a structurally unique and functionally versatile compound in chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its high ring strain and conformational rigidity, has attracted significant attention for its potential applications in drug design, bioorthogonal chemistry, and materials science. Recent studies have explored its utility as a building block for novel therapeutics, particularly in the development of covalent inhibitors and proteolysis-targeting chimeras (PROTACs).
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a bioisostere for benzene rings in kinase inhibitor design. The researchers found that incorporation of the bicyclo[2.1.0]pentane core improved metabolic stability while maintaining target binding affinity, addressing a common challenge in drug development. Molecular dynamics simulations revealed that the strained ring system induces favorable conformational changes in protein binding pockets, suggesting broader applications in structure-based drug design.
In the field of chemical biology, recent work has highlighted the compound's utility in bioorthogonal labeling strategies. The strained nature of the bicyclo[2.1.0]pentane system enables rapid and selective reactions with tetrazines, making it valuable for live-cell imaging and protein labeling applications. A 2024 Nature Chemical Biology publication reported the development of a new generation of bifunctional probes incorporating 34731-76-5, demonstrating superior reaction kinetics and cellular compatibility compared to traditional cyclooctyne-based systems.
Pharmaceutical applications have seen particularly promising developments in the area of targeted protein degradation. Researchers at several major pharmaceutical companies have incorporated Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid derivatives into PROTAC designs, taking advantage of the scaffold's ability to simultaneously engage target proteins and E3 ubiquitin ligases. Early-stage preclinical results suggest improved pharmacokinetic properties and reduced off-target effects compared to linear linker systems.
The synthetic accessibility of 34731-76-5 derivatives has also seen significant improvements. Recent methodological advances published in Organic Letters (2024) describe a scalable, stereocontrolled synthesis route that addresses previous challenges in large-scale production. This development is particularly important as industrial interest in the compound grows, with several companies now offering commercial quantities of enantiomerically pure forms.
Looking forward, the unique properties of Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid position it as a key player in addressing current challenges in drug discovery, particularly in the areas of membrane permeability and targeted delivery. Ongoing research is exploring its incorporation into peptide therapeutics and antibody-drug conjugates, where its compact, rigid structure may help overcome formulation and stability issues associated with these modalities.
34731-76-5 (Bicyclo[2.1.0]pentane-1,4-dicarboxylic acid) Related Products
- 30715-39-0(Tetracyclo[3.2.0.02,7.04,6]heptane-1,5-dicarboxylic acid)
- 100165-63-7(Tetracyclo[3.2.0.02,7.04,6]heptane-1,5-dicarboxylic acid, 6-methyl-)
- 100165-62-6(TETRACYCLO[3.2.0.02,7.04,6]HEPTANE-1,5-DICARBOXYLIC ACID, 2-METHYL-)
- 154726-27-9(Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI))
- 92015-51-5(Bicyclo[2.1.1]hexane-5-carboxylicacid, 1,6,6-trimethyl-)
- 121676-03-7(Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylicacid, 5-methyl-)
- 154726-28-0(Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1R)- (9CI))
- 149208-83-3(Hexaspiro[2.0.0.0.2.0.2.0.1.0.2.0]pentadecane-12-carboxylic acid)
- 916735-08-5(TETRACYCLO[3.2.0.02,7.04,6]HEPTANE-2-CARBOXYLIC ACID)
- 32811-83-9(Bicyclo[2.1.0]pentane-1-carboxylic acid)